Cas no 1864059-76-6 (1-(2-methoxyphenyl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(2-methoxyphenyl)-2-methylpropan-1-amine hydrochloride
• CAS No: 1864059-76-6
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD28126646
• CID: 5576078
• PubChem ID: 86263140
• Update Time: 2025-05-20

1-(2-methoxyphenyl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1864059-76-6
• AKOS026747817
• 1-(2-methoxyphenyl)-2-methylpropan-1-amine;hydrochloride
• 1-(2-methoxyphenyl)-2-methylpropan-1-aminehydrochloride
• F2167-2201
• CS-0306429
• EN300-241084
• 1-(2-methoxyphenyl)-2-methylpropan-1-amine hydrochloride

• MDL： MFCD28126646
• Inchi： 1S/C11H17NO.ClH/c1-8(2)11(12)9-6-4-5-7-10(9)13-3;/h4-8,11H,12H2,1-3H3;1H
• InChI Key： FGJRFMWHAKAAPF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC=CC=1C(C(C)C)N

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

1-(2-methoxyphenyl)-2-methylpropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-methoxyphenyl)-2-methylpropan-1-amine hydrochloride

1-(2-Methoxyphenyl)-2-Methylpropan-1-Amine Hydrochloride (CAS No. 1864059-76-6)

1-(2-Methoxyphenyl)-2-Methylpropan-1-Amine Hydrochloride, also known by its CAS registry number 1864059-76-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of a tertiary amine, specifically a substituted propanamine, with a hydrochloride counterion. The structure of this molecule consists of a central nitrogen atom bonded to three different groups: a 2-methoxyphenyl group, a methyl group, and a hydrogen atom. The presence of the methoxy group on the phenyl ring introduces electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 1-(2-Methoxyphenyl)-2-Methylpropan-1-Amine Hydrochloride as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents. The compound's unique structure allows for easy functionalization, making it an ideal building block for constructing more complex molecular architectures. This has led to its application in drug discovery programs targeting various therapeutic areas, including neurodegenerative diseases and cancer.

The synthesis of CAS No. 1864059-76-6 typically involves multi-step organic reactions, often starting from readily available starting materials such as aniline derivatives. One common approach is the Friedel-Crafts alkylation reaction, which enables the introduction of the methoxyphenyl group onto the aromatic ring. Subsequent alkylation and protonation steps yield the final hydrochloride salt. The optimization of these reaction conditions has been a focus of recent research, with studies demonstrating improved yields and selectivity through the use of microwave-assisted synthesis techniques.

In terms of physical properties, 1-(2-Methoxyphenyl)-2-Methylpropan-1-Amine Hydrochloride is typically a white crystalline solid with a melting point in the range of 200–210°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for ensuring the compound's stability during storage and handling.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical studies have shown that it exhibits moderate inhibitory activity against certain enzymes associated with inflammation and oxidative stress. For example, research published in 2023 demonstrated that CAS No. 1864059-76-6 can suppress the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation pathways. These findings suggest potential applications in developing anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its pharmacological applications, 1-(2-Methoxyphenyl)-2-Methylpropan-1-Amine Hydrochloride has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry studies. Recent advancements in this area have explored its potential as a chelating agent in metalloenzyme mimics, offering new insights into enzyme catalysis mechanisms.

In conclusion, CAS No. 1864059-76-6, or 1-(2-Methoxyphenyl)-2-Methylpropan-1-Amine Hydrochloride, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its favorable physical and biological properties, positions it as an important tool for advancing research in drug discovery, materials science, and beyond.